2-Methylthio-2-(3,4,5-trimethylphenoxy)acetic acid

• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: 2-methylsulfanyl-2-(3,4,5-trimethylphenoxy)acetic acid
• InChI: InChI=1S/C12H16O3S/c1-7-5-10(6-8(2)9(7)3)15-12(16-4)11(13)14/h5-6,12H,1-4H3,(H,13,14)
• InChI Key: UZRMJNCJKRDZHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)C)OC(C(=O)O)SC

Description

2-Methylthio-2-(3,4,5-trimethylphenoxy)acetic acid is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Step 2 (2.0 g) in THF (10 ml) and water (3 ml) containing sodium hydroxide (0.4 g) were stirred at 60° C. for 2 hours then cooled to ambient temperature, evaporated under reduced pressure, diluted with water and washed with diethyl ether. The aqueous fraction was acidified with dilute hydrochloric acid and extracted with ethyl acetate (three times). The extracts were combined, washed with brine, dried over magnesium sulphate, then evaporated to give 2-methylthio-2-(3,4,5-trimethylphenoxy)acetic acid, 1.05 g, as a yellow gum. A portion of the gum was fractionated by chromatography (silica; ethyl acetate then methanol) to provided an analytical sample and the remainder used in the next stage without further purification.